Cas no 1407429-97-3 (4-Iodo-1-(2-methoxyethyl)-1H-pyrazole)

4-Iodo-1-(2-methoxyethyl)-1H-pyrazole structure
1407429-97-3 structure
Product Name:4-Iodo-1-(2-methoxyethyl)-1H-pyrazole
CAS No:1407429-97-3
MF:C6H9IN2O
MW:252.052933454514
CID:4760786
PubChem ID:64429964
Update Time:2023-08-16

4-Iodo-1-(2-methoxyethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-1-(2-methoxyethyl)-1H-pyrazole
    • 4-iodo-1-(2-methoxyethyl)pyrazole
    • Inchi: 1S/C6H9IN2O/c1-10-3-2-9-5-6(7)4-8-9/h4-5H,2-3H2,1H3
    • InChI Key: TXNOAQSDMOFPHJ-UHFFFAOYSA-N
    • SMILES: IC1C=NN(C=1)CCOC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 102
  • XLogP3: 0.7
  • Topological Polar Surface Area: 27

4-Iodo-1-(2-methoxyethyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I255076-100mg
4-Iodo-1-(2-methoxyethyl)-1H-pyrazole
1407429-97-3
100mg
$ 115.00 2022-06-04
TRC
I255076-500mg
4-Iodo-1-(2-methoxyethyl)-1H-pyrazole
1407429-97-3
500mg
$ 410.00 2022-06-04
TRC
I255076-1g
4-Iodo-1-(2-methoxyethyl)-1H-pyrazole
1407429-97-3
1g
$ 615.00 2022-06-04
Enamine
EN300-1231013-0.1g
4-iodo-1-(2-methoxyethyl)-1H-pyrazole
1407429-97-3 95.0%
0.1g
$35.0 2025-02-21
Enamine
EN300-1231013-0.25g
4-iodo-1-(2-methoxyethyl)-1H-pyrazole
1407429-97-3 95.0%
0.25g
$48.0 2025-02-21
Enamine
EN300-1231013-0.5g
4-iodo-1-(2-methoxyethyl)-1H-pyrazole
1407429-97-3 95.0%
0.5g
$85.0 2025-02-21
Enamine
EN300-1231013-1.0g
4-iodo-1-(2-methoxyethyl)-1H-pyrazole
1407429-97-3 95.0%
1.0g
$128.0 2025-02-21
Enamine
EN300-1231013-2.5g
4-iodo-1-(2-methoxyethyl)-1H-pyrazole
1407429-97-3 95.0%
2.5g
$252.0 2025-02-21
Enamine
EN300-1231013-5.0g
4-iodo-1-(2-methoxyethyl)-1H-pyrazole
1407429-97-3 95.0%
5.0g
$386.0 2025-02-21
Enamine
EN300-1231013-10.0g
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1407429-97-3 95.0%
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$595.0 2025-02-21
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